N,N-diallyl-3,4-diethoxybenzamide

• Molecular Formula: C17H23NO3
• Molecular Weight: 289.4 g/mol
• IUPAC Name: 3,4-diethoxy-N,N-bis(prop-2-enyl)benzamide
• InChI: InChI=1S/C17H23NO3/c1-5-11-18(12-6-2)17(19)14-9-10-15(20-7-3)16(13-14)21-8-4/h5-6,9-10,13H,1-2,7-8,11-12H2,3-4H3
• InChI Key: RHTRSEKAZWKJJX-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C(=O)N(CC=C)CC=C)OCC

Description

N,N-diallyl-3,4-diethoxybenzamide (DADEB) is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. DADEB belongs to the class of benzamide derivatives and has shown promising results in terms of its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of N,N-diallyl-3,4-diethoxybenzamide involves the inhibition of various enzymes and pathways in the target cells. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, leading to reduced inflammation. N,N-diallyl-3,4-diethoxybenzamide has also been reported to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication, leading to cell death in cancer cells.
Biochemical and Physiological Effects
N,N-diallyl-3,4-diethoxybenzamide has shown promising results in terms of its biochemical and physiological effects. Studies have reported its ability to induce apoptosis in cancer cells, reduce inflammation, and scavenge free radicals. It has also been shown to possess antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the advantages of using N,N-diallyl-3,4-diethoxybenzamide in lab experiments is its relatively low toxicity compared to other synthetic compounds. It is also easy to synthesize and purify, making it a cost-effective option for researchers. However, one limitation is that N,N-diallyl-3,4-diethoxybenzamide has not been extensively studied in vivo, and its effects in living organisms are not well understood.

Future Directions

There are several future directions for research on N,N-diallyl-3,4-diethoxybenzamide. One potential area of research is its use as an anticancer agent. Further studies are needed to understand its mechanism of action and potential side effects in vivo. Another area of research is its potential use as an antioxidant and anti-inflammatory agent. Finally, N,N-diallyl-3,4-diethoxybenzamide's antimicrobial and antifungal properties make it a promising candidate for the development of new antibiotics.

Synthesis Methods

N,N-diallyl-3,4-diethoxybenzamide can be synthesized using a multistep process starting from 3,4-diethoxybenzoic acid. The acid is first converted to an acid chloride using thionyl chloride. The acid chloride is then reacted with N,N-diallylamine to form the corresponding amide. The resulting product is then purified using column chromatography to obtain pure N,N-diallyl-3,4-diethoxybenzamide.

Scientific Research Applications

N,N-diallyl-3,4-diethoxybenzamide has been extensively studied for its potential applications in various scientific fields. It has been shown to possess antimicrobial, antifungal, and anticancer properties. Studies have also reported its potential use as an antioxidant and anti-inflammatory agent.